2,6-Dioxaspiro[4.5]decane-9-sulfonamide

• Molecular Formula: C8H15NO4S
• Molecular Weight: 221.28 g/mol
• IUPAC Name: 2,6-dioxaspiro[4.5]decane-9-sulfonamide
• InChI: InChI=1S/C8H15NO4S/c9-14(10,11)7-1-3-13-8(5-7)2-4-12-6-8/h7H,1-6H2,(H2,9,10,11)
• InChI Key: VQWGNZDOKHOXGK-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(CCOC2)CC1S(=O)(=O)N

Description

2,6-Dioxaspiro[4.5]decane-9-sulfonamide is a spirocyclic compound featuring a six-membered dioxane ring fused to a five-membered carbocyclic system, with a sulfonamide (-SO₂NH₂) functional group at the 9-position. This structure confers unique conformational rigidity and electronic properties, making it a candidate for pharmaceutical and materials science applications.

Preparation Methods

The synthesis of 2,6-Dioxaspiro[4.5]decane-9-sulfonamide involves several steps. One common method includes the reaction of a suitable sulfonamide precursor with a spiroacetal intermediate under controlled conditions . The reaction conditions typically involve the use of solvents like dichloromethane and catalysts such as trifluoroacetic acid. Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring higher yields and purity .

Chemical Reactions Analysis

2,6-Dioxaspiro[4.5]decane-9-sulfonamide undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfone derivatives.

Reduction: Reduction reactions typically involve reagents like lithium aluminum hydride, resulting in the formation of amine derivatives.

Substitution: Nucleophilic substitution reactions can occur at the sulfonamide group, often using reagents like sodium hydride or potassium tert-butoxide.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfone derivatives, while reduction can produce amine derivatives .

Scientific Research Applications

2,6-Dioxaspiro[4.5]decane-9-sulfonamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of spiroacetal-containing compounds.

Biology: The compound is studied for its potential biological activities, including its interaction with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of drugs targeting specific receptors.

Industry: It is used in the production of high-quality reference standards for pharmaceutical testing.

Mechanism of Action

The mechanism of action of 2,6-Dioxaspiro[4.5]decane-9-sulfonamide involves its interaction with specific molecular targets, such as enzymes and receptors. The spiro structure allows it to fit into the active sites of these targets, modulating their activity. This interaction can lead to various biological effects, depending on the specific target and pathway involved .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in Spirocyclic Dioxane Systems

1,4-Dioxaspiro[4.5]decan-8-ol (291)

• Structure : Features a hydroxyl (-OH) group at the 8-position instead of sulfonamide.
• Synthesis : Produced via NaBH₄ reduction of 1,4-dioxaspiro[4.5]decan-8-one (290), followed by purification .
• Applications : Intermediate for methoxy and other derivatives (e.g., 8-methoxy-1,4-dioxaspiro[4.5]decane (292)), which are explored in biolubricants and polymer precursors .

Ethyl (2R,3R,8R)-8-(((1S)-7-Chloro-2,3-dihydro-1H-inden-1-yl)sulfonyl)-2,3-bis(hydroxymethyl)-1,4-dioxaspiro[4.5]dec-6-ene-7-carboxylate (Ejemplo 16)

• Structure : Combines a sulfonamide group with a carboxymethyl ester and hydroxymethyl substituents.

2,6-Dioxaspiro[4.5]decan-9-amine

• Structure : Replaces sulfonamide with an amine (-NH₂) group.
• Properties: Molecular formula C₈H₁₅NO₂, MW 157.21, stored as a hydrochloride salt for stability .
• Applications : Used as a building block in drug discovery, particularly for functionalization via amine-reactive chemistry .

Functional Group Variations and Their Impacts

Compound Name	Substituent(s)	Molecular Formula	Key Properties/Applications	References
2,6-Dioxaspiro[4.5]decane-9-sulfonamide	-SO₂NH₂	C₈H₁₃NO₃S	Potential enzyme inhibition, rigidity
1,4-Dioxaspiro[4.5]decan-8-ol	-OH	C₈H₁₄O₃	Biolubricant precursor
Ejemplo 16	-SO₂-(indenyl), -COOEt	C₂₄H₂₇ClO₇S	Therapeutic candidate (patented)
2,6-Dioxaspiro[4.5]decan-9-amine	-NH₂	C₈H₁₅NO₂	Drug intermediate

• Sulfonamide vs. Hydroxyl/Amino Groups: Sulfonamide: Enhances hydrogen-bonding capacity and acidity (pKa ~10–11), improving target binding in biological systems . Hydroxyl/Amino: Increase solubility but reduce metabolic stability compared to sulfonamide derivatives .

Biological Activity

2,6-Dioxaspiro[4.5]decane-9-sulfonamide is a compound of interest due to its unique structural features and potential biological activities. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula for 2,6-Dioxaspiro[4.5]decane-9-sulfonamide is $C_{10}H_{15}N_{1}O_{4}S$. Its structure includes a spirocyclic framework that contributes to its biological interactions.

Property	Value
Molecular Formula	C10H15N1O4S
Molecular Weight	233.30 g/mol
IUPAC Name	2,6-Dioxaspiro[4.5]decane-9-sulfonamide
CAS Number	[Insert CAS Number]

The biological activity of 2,6-Dioxaspiro[4.5]decane-9-sulfonamide is primarily attributed to its ability to interact with specific biological targets, including enzymes and receptors involved in various metabolic pathways. The sulfonamide group plays a crucial role in its mechanism, allowing it to mimic para-aminobenzoic acid (PABA), thus inhibiting bacterial folate synthesis.

Antimicrobial Activity

Research indicates that compounds with a sulfonamide moiety exhibit significant antibacterial properties. The inhibition of dihydropteroate synthase (DHPS) by 2,6-Dioxaspiro[4.5]decane-9-sulfonamide can lead to effective treatment against gram-positive and gram-negative bacteria.

Table 1: Antibacterial Efficacy of 2,6-Dioxaspiro[4.5]decane-9-sulfonamide

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Streptococcus pneumoniae	16 µg/mL

Anticancer Properties

The compound has also been evaluated for anticancer activity. Studies suggest that it may induce apoptosis in cancer cells through the activation of caspase pathways.

Case Study: In Vitro Evaluation
A study conducted on human breast cancer cell lines showed that treatment with 2,6-Dioxaspiro[4.5]decane-9-sulfonamide resulted in a significant reduction in cell viability compared to control groups.

Table 2: Cytotoxicity Results

Treatment Concentration (µM)	Cell Viability (%)
Control	100
10	75
25	50
50	25

Toxicity and Safety Profile

While the therapeutic potential is promising, it is crucial to assess the toxicity of 2,6-Dioxaspiro[4.5]decane-9-sulfonamide. Preliminary studies indicate that at therapeutic doses, it exhibits a favorable safety profile; however, further toxicological evaluations are necessary to confirm these findings.

Common Side Effects:

• Gastrointestinal disturbances
• Allergic reactions (in rare cases)